PKA Selectivity vs. Epac
6-MB-cAMP is a full PKA activator but a poor Epac activator, in contrast to 8-Br-cAMP and 8-pCPT-cAMP which activate both effectors equally as well as cAMP [1]. This functional selectivity is a direct consequence of N6-position modification on the adenine ring [1].
| Evidence Dimension | Functional selectivity (PKA vs Epac activation) |
|---|---|
| Target Compound Data | Full PKA activator; poor Epac activator |
| Comparator Or Baseline | 8-Br-cAMP and 8-pCPT-cAMP: Full agonists for both PKA and Epac (activate both equally as well as cAMP) |
| Quantified Difference | 6-MB-cAMP is PKA-selective with minimal Epac activation, whereas 8-Br-cAMP and 8-pCPT-cAMP are non-selective dual agonists |
| Conditions | Biochemical assays characterizing cAMP analog binding and activation profiles of Epac1 and cAPK (PKA) isoforms I and II |
Why This Matters
Selection of 6-MB-cAMP over 8-Br-cAMP or 8-pCPT-cAMP enables unambiguous attribution of observed cellular responses to PKA signaling without confounding contributions from Epac activation.
- [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, et al. cAMP analog mapping of Epac1 and cAMP kinase: Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-402. doi:10.1074/jbc.M302179200. View Source
